Cas no 1710661-22-5 ((7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine)

• Product Name: (7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine
• CAS No: 1710661-22-5
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• CID: 5191465
• Update Time: 2025-06-13

(7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine Chemical and Physical Properties

Names and Identifiers

• (7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine

• Inchi： 1S/C14H21ClN2/c1-10(2)16-14-6-7-17(3)9-11-4-5-12(15)8-13(11)14/h4-5,8,10,14,16H,6-7,9H2,1-3H3
• InChI Key： MTNYLGNORUWNLE-UHFFFAOYSA-N
• SMILES： N1(C)CC2=CC=C(Cl)C=C2C(NC(C)C)CC1

Additional information on (7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine

Comprehensive Overview of (7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine (CAS No. 1710661-22-5)

The compound (7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine (CAS No. 1710661-22-5) is a structurally unique benzazepine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a chloro-substituted benzazepine core with an isopropylamine moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in central nervous system (CNS) drug development, given the benzazepine scaffold's historical relevance in neuropharmacology.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's structural features align with current trends in GPCR (G-protein-coupled receptor) modulation, a hot topic in drug discovery. Its chloro and methyl substitutions may influence binding affinity and metabolic stability, key factors in optimizing drug-like properties. These attributes make CAS No. 1710661-22-5 a promising candidate for further investigation in neurodegenerative disease research, where blood-brain barrier permeability is a critical consideration.

The synthesis of (7-Chloro-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-yl)-isopropyl-amine typically involves multi-step organic transformations, including reductive amination and ring-closing strategies. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity. Recent publications highlight its potential as a scaffold for medicinal chemistry optimization, particularly in addressing receptor selectivity challenges—a frequent search query among pharmaceutical scientists exploring structure-activity relationships (SAR).

From a bioavailability perspective, the compound's logP and hydrogen bond donor/acceptor profile suggest moderate oral absorption potential, a feature often discussed in ADME (absorption, distribution, metabolism, excretion) forums. Its benzo[c]azepine core shares similarities with clinically validated templates, sparking discussions about repurposing opportunities—a trending topic in drug discovery economization. Computational modeling studies indicate possible interactions with aminergic receptors, aligning with user searches on ligand-receptor docking simulations.

Ongoing research explores the compound's stereochemical implications, as the tetrahydro-1H-benzo[c]azepine system introduces chiral centers. This aspect resonates with the growing focus on enantioselective synthesis in modern pharmacology. Furthermore, its isopropylamine side chain may contribute to target engagement kinetics, a parameter increasingly prioritized in kinetic drug discovery paradigms. These characteristics position CAS No. 1710661-22-5 as a versatile building block for fragment-based drug design.

In the context of intellectual property landscapes, derivatives of this compound have appeared in patent applications related to neurological disorders, reflecting industry interest. The 7-chloro substitution pattern specifically attracts attention for its potential to enhance lipophilicity and receptor binding, common themes in medicinal chemistry optimization queries. As the pharmaceutical sector emphasizes first-in-class therapeutics, such structurally distinct molecules offer valuable starting points for hit-to-lead programs.

The compound's stability under various pH conditions and thermal stress has become a subject of analytical investigations, addressing frequent industry concerns about preformulation parameters. Recent symposiums on heterocyclic drug development have highlighted benzazepines like this as underutilized scaffolds, coinciding with increased search volumes for neglected heterocycles in drug discovery. Its balanced molecular weight and polar surface area further comply with contemporary lead-likeness criteria.

Emerging techniques in cryo-EM structural biology may provide deeper insights into this compound's binding modes, a connection evident in rising searches for high-resolution target visualization. The 2-methyl substitution on the azepine ring potentially confers conformational restraint, a design strategy frequently explored in GPCR agonist development. These molecular nuances make CAS No. 1710661-22-5 a compelling case study for rational drug design educational content.

As the scientific community increasingly values translational research, this compound's progression from chemical entity to biological probe exemplifies the interdisciplinary nature of modern drug discovery. Its study addresses multiple frequently asked questions regarding scaffold hopping, privileged structures, and molecular complexity in medicinal chemistry—topics dominating recent pharmaceutical conference agendas and academic search trends.